2-(Hydroxymethyl)-4-methyl-6-sulfanylphenol

• CAS No.: 88661-07-8
• Molecular Formula: C8H10O2S
• Molecular Weight: 170.23 g/mol
• IUPAC Name: 2-(hydroxymethyl)-4-methyl-6-sulfanylphenol
• InChI: InChI=1S/C8H10O2S/c1-5-2-6(4-9)8(10)7(11)3-5/h2-3,9-11H,4H2,1H3
• InChI Key: UNRNTYDFYBMETP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)S)O)CO

Description

2-(Hydroxymethyl)-4-methyl-6-sulfanylphenol is an organic compound characterized by the presence of hydroxymethyl, methyl, and sulfanyl groups attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Hydroxymethyl)-4-methyl-6-sulfanylphenol can be achieved through several methods. One common approach involves the hydroxymethylation of a precursor compound using formaldehyde in a basic medium . Another method includes the use of metal catalysts and paraformaldehyde . The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale hydroxymethylation processes using aqueous formaldehyde and basic catalysts. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(Hydroxymethyl)-4-methyl-6-sulfanylphenol undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form alcohol derivatives.

Substitution: The sulfanyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but generally involve controlled temperatures and solvent systems.

Major Products Formed

The major products formed from these reactions include aldehydes, carboxylic acids, alcohols, and substituted phenol derivatives. These products can be further utilized in various chemical syntheses and applications.

Scientific Research Applications

2-(Hydroxymethyl)-4-methyl-6-sulfanylphenol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound’s unique functional groups make it a valuable tool in biochemical studies and enzyme assays.

Industry: The compound is used in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Hydroxymethyl)-4-methyl-6-sulfanylphenol involves its interaction with molecular targets through its hydroxymethyl, methyl, and sulfanyl groups. These functional groups can participate in various chemical reactions, such as hydrogen bonding, nucleophilic attacks, and redox reactions . The pathways involved depend on the specific application and the molecular targets being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(Hydroxymethyl)-4-methyl-6-sulfanylphenol include:

• 2-(Hydroxymethyl)-4-methylphenol
• 2-(Hydroxymethyl)-6-sulfanylphenol
• 4-Methyl-6-sulfanylphenol

Uniqueness

What sets this compound apart from these similar compounds is the combination of all three functional groups (hydroxymethyl, methyl, and sulfanyl) on the phenol ring. This unique combination imparts distinct chemical properties and reactivity, making it valuable for specific applications in research and industry .